5-bromo-2-chloro-4-fluorobenzene-1-sulfonamide
Overview
Description
5-bromo-2-chloro-4-fluorobenzene-1-sulfonamide is a chemical compound with the molecular formula C6H4BrClFNO2S and a molecular weight of 288 . It is a derivative of benzene, bearing bromide, chloride, and fluoride substituents .
Physical And Chemical Properties Analysis
The physical and chemical properties of 5-bromo-2-chloro-4-fluorobenzene-1-sulfonamide such as melting point, boiling point, vapor pressure, and density are not specified in the sources retrieved .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-2-chloro-4-fluorobenzene-1-sulfonamide involves the sulfonation of 5-bromo-2-chloro-4-fluorobenzenamine followed by the reaction with sulfamide.", "Starting Materials": [ "5-bromo-2-chloro-4-fluorobenzenamine", "Sulfuric acid", "Sodium nitrite", "Sodium sulfite", "Sulfamide", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Dissolve 5-bromo-2-chloro-4-fluorobenzenamine in sulfuric acid and cool the solution to 0-5°C.", "Add a solution of sodium nitrite in water dropwise to the above solution with stirring to form a diazonium salt.", "Add a solution of sodium sulfite in water to the above solution to reduce the excess nitrite.", "Add sulfamic acid to the above solution and heat the mixture to 80-90°C for 2-3 hours to form the sulfonamide.", "Cool the reaction mixture and add sodium hydroxide solution to adjust the pH to 8-9.", "Extract the product with dichloromethane and wash the organic layer with water.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Purify the crude product by recrystallization from ethanol to obtain 5-bromo-2-chloro-4-fluorobenzene-1-sulfonamide." ] } | |
CAS RN |
2091949-33-4 |
Molecular Formula |
C6H4BrClFNO2S |
Molecular Weight |
288.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
